Cas no 921572-57-8 (N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide)

• Product name: N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide
• CAS No: 921572-57-8
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 6059850
• PubChem ID: 41240910

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide
• N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3,4-dimethylbenzamide
• F2236-0108
• 921572-57-8
• AKOS024629919
• N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethylbenzamide
• N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide

• Inchi： 1S/C22H23N3O3/c1-15-4-5-18(14-16(15)2)22(27)23-12-13-25-21(26)11-10-20(24-25)17-6-8-19(28-3)9-7-17/h4-11,14H,12-13H2,1-3H3,(H,23,27)
• InChI Key： HXQOASLJOZTSKF-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(OC)C=C2)C=CC1=O)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 377.17394160g/mol
• Monoisotopic Mass: 377.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71Ų
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide (CAS No. 921572-57-8): An Overview of a Promising Compound in Medicinal Chemistry

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide (CAS No. 921572-57-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide is characterized by a pyridazinone core linked to a substituted benzamide moiety. The presence of the methoxy group on the phenyl ring and the dimethyl substitution on the benzamide ring contribute to its distinct pharmacological profile. These structural elements play a crucial role in modulating the compound's interactions with biological targets and enhancing its therapeutic potential.

Recent studies have highlighted the potential of N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Moreover, research has also explored the antiviral properties of N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide. Studies have demonstrated its ability to inhibit viral replication in several viral models, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a valuable lead compound for further antiviral drug development.

In addition to its anti-inflammatory and antiviral activities, N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. The anticancer effects are attributed to its ability to modulate multiple signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its development as an orally administered therapeutic agent. These properties make it an attractive candidate for further clinical evaluation.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide. Ongoing studies are focusing on elucidating its molecular targets and identifying potential synergistic combinations with other therapeutic agents. Additionally, efforts are being made to improve its solubility and stability to enhance its pharmaceutical formulation.

In conclusion, N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-y-lethyl}-3,4-dimethylbenzamide (CAS No. 921572-57-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for further research and development. As more data becomes available from preclinical and clinical studies, this compound may pave the way for new treatments for inflammatory diseases, viral infections, and cancer.